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Compound of Interest

Compound Name: Iminoglutarate

Cat. No.: B1219421 Get Quote

Essential Safety and Handling Guide for
Iminoglutarate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Iminoglutarate. The following procedures are based

on general laboratory safety standards and should be supplemented by a comprehensive, site-

specific risk assessment and consultation with your institution's Environmental Health and

Safety (EHS) department.

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for Iminoglutarate is not readily available in the

public domain, a product containing it is classified as harmful if swallowed, causing skin and

eye irritation, and potentially causing respiratory irritation.[1] Therefore, it is imperative to

handle Iminoglutarate with appropriate caution.

Precautionary Statements:

Avoid breathing dust.[1]

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]
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Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1]

Store locked up.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A thorough hazard assessment is required to select the appropriate PPE for any given task.[2]

At a minimum, the following PPE is recommended when handling Iminoglutarate in a

laboratory setting:
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side-

shields, or safety goggles. A

face shield should be worn in

addition to safety glasses or

goggles when there is a splash

hazard.[2][3]

To protect against splashes of

chemicals that can cause

serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

gown should be worn to

protect skin and street

clothing.[3]

To prevent skin contact, which

may cause skin irritation.[1]

Respiratory Protection

Use a properly fitted respirator

when engineering controls are

not sufficient to control

airborne exposure. The type of

respirator will depend on the

concentration and type of

airborne substance.[4]

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation.[1]

Footwear
Closed-toe shoes that cover

the entire foot.[2][5]

To protect feet from spills and

falling objects.

Safe Handling and Operational Plan
Engineering Controls:

Handle Iminoglutarate in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[6]

Work Practices:

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly with soap and water after handling.
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Remove contaminated clothing and wash it before reuse.[1]

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

For a large spill, it may be necessary to suppress gases, vapors, or mists with a water spray

jet.[1]

Prevent the spilled material from entering drains or waterways.[7]

Clean the spill area with a suitable solvent and then wash with soap and water.

Dispose of all contaminated materials as hazardous waste.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill

Clean with Absorbent Material

For Small Spill

Cover with Absorbent & Request Assistance

For Large Spill

Package Waste in Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

End

Click to download full resolution via product page

Caption: Workflow for responding to an Iminoglutarate spill.
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Disposal Plan
All Iminoglutarate waste and contaminated materials should be disposed of as hazardous

chemical waste.

Collection: Collect waste in a clearly labeled, sealed, and compatible container.

Labeling: The label should include "Hazardous Waste," the full chemical name

(Iminoglutarate), and any known hazards.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal company.[8] Do not pour Iminoglutarate down the drain.[6]

Quantitative Data
Specific occupational exposure limits (OELs) for Iminoglutarate have not been established by

major regulatory bodies. The following data is available from PubChem:

Property Value Source

Molecular Formula C5H5NO4-2 PubChem[9]

Molecular Weight 143.10 g/mol PubChem[9]

CAS Number 23648-80-8 PubChem[9]

Note: In the absence of established OELs, it is crucial to adhere to the principles of ALARA (As

Low As Reasonably Achievable) for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

